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Compound of Interest

Compound Name: Aerosol 22

Cat. No.: B1594207

An in-depth technical guide on the environmental fate and biodegradability of Aerosol 22 is
significantly hindered by a notable lack of publicly available quantitative data. This document
synthesizes the limited information found in material safety data sheets (MSDS), product
technical bulletins, and related research articles to provide a current understanding of the
environmental profile of this surfactant.

Environmental Fate and Biodegradability

Aerosol 22, with the chemical name tetrasodium N-(1,2-dicarboxyethyl)-N-
octadecylsulfosuccinamate, is an anionic surfactant. Despite its use in various applications,
specific details regarding its environmental persistence, degradation pathways, and ultimate
fate are not well-documented in the available literature.

Biodegradability Data

There is a consistent lack of specific quantitative data on the biodegradability of Aerosol 22.
Key metrics used to assess the biodegradability of chemical substances are largely
unavailable.
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Parameter Value References
Ready Biodegradability Not readily biodegradable [1]
Biochemical Oxygen Demand .

Not available [2][3]
(BOD5)
Chemical Oxygen Demand ]

Not available [2][3]

(COD)

Products of Biodegradation

Possibly hazardous long-term
degradation products may
arise. The products of
degradation are considered

more toxic.

[2]

Ecotoxicity Data

Comprehensive ecotoxicity data for Aerosol 22 is also limited. Standard aquatic and terrestrial

toxicity studies are not reported in the available documentation.

Test Type Result References
Ecotoxicity Not available [2][4]
Inhibited seed germination at
high concentrations.
Phytotoxicity Recommended for use at low [5]1[6]

concentrations (< 0.65 g/L) for

seed coating.

Experimental Protocols

Detailed experimental protocols for the environmental fate and biodegradability testing of

Aerosol 22 are not provided in the reviewed literature. The statement that Aerosol 22 is "not
readily biodegradable” suggests that it has likely failed to meet the stringent criteria of tests
such as the OECD 301 series (e.g., 301A DOC Die-Away, 301B Modified Sturm, 301D Closed
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Bottle)[1]. However, without access to the specific study reports, the exact methodologies
employed remain unknown.

Environmental Interactions

While direct environmental fate data is scarce, some studies provide insights into the
interaction of Aerosol 22 with environmental matrices:

o Soil: Aerosol 22 has been investigated for its ability to remediate metal-contaminated soils
by enhancing the removal of heavy metals like cadmium, copper, lead, and zinc[7][8]. It has
also been shown to affect the saturated hydraulic conductivity of loamy sand and sandy loam
soils[9]. These studies, however, focus on the functional application of the surfactant rather

than its environmental degradation.

Logical Assessment of Available Information

The following diagram illustrates the logical flow of the currently available information regarding
the environmental properties of Aerosol 22.

Information on Aerosol 22

{ Aerosol |22 [
| (errasodium N-(1 N I

T T
\ ‘Environmenlal Data ‘ ¢ Application-Re ylaled Environmental Studies '

BODS and COD
Data 'not available'

Soil Remediation

Soil Hydraulic Conductivity
Used to remove heavy metals

Shown to alter soil properties

Phytotoxicity

Biodegradability
Inhibits seed germination at high concentrations

“Not readily biodegradable'

Click to download full resolution via product page
Caption: Logical overview of available environmental information for Aerosol 22.

In summary, the existing literature does not provide a comprehensive picture of the
environmental fate and biodegradability of Aerosol 22. The classification as "not readily
biodegradable" and the potential for more toxic degradation products suggest that this
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surfactant may be persistent in the environment and warrants further investigation to fully
characterize its ecological risk profile. There is a clear need for detailed studies following
standardized testing guidelines to fill the current data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1594207?utm_src=pdf-custom-synthesis
https://irp.cdn-website.com/3c9c85b1/files/uploaded/NA%20-%20Aerosol%20SURFACTANTS%20BROCHURE.pdf
https://www.scribd.com/document/521782043/msds-aerosol-pestisida
https://images-na.ssl-images-amazon.com/images/I/61LsAI7t4qL.pdf
https://www.chemicalbook.com/msds/aerosol-22.pdf
https://www.mdpi.com/1996-1073/15/2/463
https://www.mdpi.com/1996-1073/15/2/463
https://www.researchgate.net/publication/336341871_Surfactant_seed_coating_toxic_or_beneficial
https://pubs.rsc.org/en/content/articlelanding/2011/em/c1em10223k
https://pubs.rsc.org/en/content/articlelanding/2011/em/c1em10223k
https://pubs.rsc.org/en/content/articlelanding/2011/em/c1em10223k
https://www.researchgate.net/publication/51589560_Environmental_hazard_of_cadmium_copper_lead_and_zinc_in_metal-contaminated_soils_remediated_by_sulfosuccinamate_formulation
https://www.mdpi.com/2073-4441/9/6/433
https://www.benchchem.com/product/b1594207#environmental-fate-and-biodegradability-of-aerosol-22
https://www.benchchem.com/product/b1594207#environmental-fate-and-biodegradability-of-aerosol-22
https://www.benchchem.com/product/b1594207#environmental-fate-and-biodegradability-of-aerosol-22
https://www.benchchem.com/product/b1594207#environmental-fate-and-biodegradability-of-aerosol-22
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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